Cas no 888445-79-2 (2-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-4-one)

2-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-4-one structure

888445-79-2 structure

Product Name:2-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-4-one

CAS No:888445-79-2

MF:C₂₁H₂₄N₄O₂S

MW:396.505863189697

CID:6145512

PubChem ID:7501698

Update Time:2024-01-05

2-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-4-one Chemical and Physical Properties

Names and Identifiers

- 2-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-4-one
- AKOS002044306
- CHEMBL1870022
- 2-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl-3-prop-2-enyl-5H-pyrimido[5,4-b]indol-4-one
- 3-allyl-2-((2-(4-methylpiperidin-1-yl)-2-oxoethyl)thio)-3H-pyrimido[5,4-b]indol-4(5H)-one
- SMR000807079
- MLS001236092
- F1882-1537
- 2-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one
- 888445-79-2
- Inchi： 1S/C21H24N4O2S/c1-3-10-25-20(27)19-18(15-6-4-5-7-16(15)22-19)23-21(25)28-13-17(26)24-11-8-14(2)9-12-24/h3-7,14,22H,1,8-13H2,2H3
- InChI Key： KAVCZIDRLUCEPQ-UHFFFAOYSA-N
- SMILES： S(C1=NC2C3C=CC=CC=3NC=2C(N1CC=C)=O)CC(N1CCC(C)CC1)=O

Computed Properties

Exact Mass: 396.16199719g/mol
Monoisotopic Mass: 396.16199719g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 28
Rotatable Bond Count: 5
Complexity: 659
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 94.1Å²

2-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1882-1537-2μmol	2-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one	888445-79-2	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1882-1537-5μmol	2-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one	888445-79-2	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1882-1537-10μmol	2-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one	888445-79-2	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1882-1537-20μmol	2-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one	888445-79-2	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1882-1537-1mg	2-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one	888445-79-2	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1882-1537-2mg	2-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one	888445-79-2	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1882-1537-3mg	2-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one	888445-79-2	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1882-1537-4mg	2-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one	888445-79-2	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1882-1537-5mg	2-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one	888445-79-2	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1882-1537-10mg	2-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one	888445-79-2	90%+	10mg	$79.0	2023-05-17